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Compound of Interest

Compound Name: Tridecyl acetate

Cat. No.: B091069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tridecyl acetate, a fatty acyl ester, finds applications in various scientific domains, including its

use as a flavoring agent, in perfumery, and as a component in pheromone research. The

choice between synthetically derived and naturally sourced Tridecyl acetate can have

significant implications for experimental outcomes, purity considerations, and cost-

effectiveness. This guide provides an objective comparison of synthetic and natural Tridecyl
acetate, supported by general principles of chemical production and analysis, and includes

detailed experimental protocols for their comparative evaluation.

Chemical and Physical Properties
Fundamentally, the chemical identity of Tridecyl acetate remains the same regardless of its

origin.
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Property Value

CAS Number 1072-33-9

Molecular Formula C₁₅H₃₀O₂

Molecular Weight 242.40 g/mol

Appearance Colorless to pale yellow liquid

Odor Mild, fruity, peach-apricot

Solubility Insoluble in water; soluble in oils and alcohol.[1]

Comparison of Synthetic and Natural Tridecyl
Acetate
The primary distinctions between synthetic and natural Tridecyl acetate lie in their production

methods, which in turn influence their purity, impurity profiles, and cost.

Synthetic Tridecyl Acetate is typically produced through the esterification of tridecanol with

acetic acid.[2] This controlled chemical process allows for a high degree of purity and

consistency between batches. Commercial offerings of synthetic Tridecyl acetate often specify

a purity of greater than 98.0% as determined by gas chromatography (GC).[3]

Natural Tridecyl Acetate is found as a minor constituent in some plant species. It has been

reported in Capsicum annuum (bell peppers) and Boronia absolute (at approximately 0.15%).

[4][5] The extraction of Tridecyl acetate from these natural sources is a complex process

involving the separation of the target molecule from a multitude of other volatile and non-

volatile compounds.

Data Presentation: A Comparative Overview
The following table summarizes the expected differences between synthetic and natural

Tridecyl acetate based on their sources and production methods. It is important to note that

specific quantitative data for a direct comparison is not readily available in published literature,

and this table represents a projection based on established principles of chemical

manufacturing and natural product extraction.
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Feature Synthetic Tridecyl Acetate Natural Tridecyl Acetate

Purity
Typically high and consistent

(e.g., >98.0%).[3]

Highly variable and dependent

on the extraction and

purification process. Often

present in a complex mixture

of other natural compounds.

Common Impurities

Unreacted starting materials

(tridecanol, acetic acid),

residual catalyst, and potential

by-products of the

esterification reaction.

Co-extracted compounds from

the natural source (e.g., other

esters, terpenes, alcohols from

Capsicum annuum), residual

extraction solvents.

Cost

Generally lower due to

scalable and efficient chemical

synthesis.

Significantly higher due to the

low abundance in natural

sources and the extensive

processing required for

extraction and purification.

Batch-to-Batch Consistency
High consistency in purity and

impurity profile.

Low consistency is expected

due to variations in the natural

source material and extraction

efficiency.

Regulatory Status

Well-defined for use in

fragrance and flavor

applications.[4]

May be part of a "natural

extract" with a different

regulatory classification. The

purified single molecule would

be chemically identical to

synthetic.

Experimental Protocols for Comparative Analysis
For researchers requiring a definitive comparison for their specific application, the following

experimental protocols outline a methodology for the analysis of synthetic and natural Tridecyl
acetate.
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Purity and Impurity Profiling by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol is designed to identify and quantify the components of both synthetic and natural

Tridecyl acetate samples.

Methodology:

Sample Preparation:

Prepare a 1% (v/v) solution of both the synthetic and natural Tridecyl acetate samples in

a high-purity solvent such as hexane or dichloromethane.

If the natural Tridecyl acetate is part of an essential oil or extract, prepare a 1% solution

of the entire extract.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Inlet Temperature: 250°C.

Injection Volume: 1 µL in splitless mode.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp to 280°C at 10°C/min.

Hold at 280°C for 5 minutes.
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MSD Transfer Line Temperature: 280°C.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-500.

Data Analysis:

Identify Tridecyl acetate in the chromatograms based on its retention time and mass

spectrum, confirmed by comparison to a certified reference standard.

Quantify the purity of Tridecyl acetate in each sample by calculating the peak area

percentage.

Identify impurities by searching their mass spectra against the NIST/Wiley library.

Compare the impurity profiles of the synthetic and natural samples.

Visualizations
Logical Workflow for Comparative Analysis
The following diagram illustrates the logical workflow for a comprehensive comparison of

synthetic and natural Tridecyl acetate.
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Workflow for Comparative Analysis of Tridecyl Acetate
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Caption: Workflow for the comparative analysis of synthetic and natural Tridecyl acetate.

Signaling Pathway: Esterification Synthesis
This diagram illustrates the general chemical reaction for the synthesis of Tridecyl acetate.
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Esterification of Tridecanol and Acetic Acid
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Caption: Synthesis of Tridecyl acetate via esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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